Cas no 77526-64-8 (Dimethyl (1-aminoethyl)phosphonate)

• Product Name: Dimethyl (1-aminoethyl)phosphonate
• CAS No: 77526-64-8
• MF: C₄H₁₂NO₃P
• MW: 153.116742134094
• CID: 2801831
• PubChem ID: 12635013
• Update Time: 2025-04-21

Dimethyl (1-aminoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• VVTZGGXICVHSRN-UHFFFAOYSA-N
• Dimethyl (1-aminoethyl)phosphonate
• DB-144414
• Phosphonic acid,(1-aminoethyl)-,dimethyl ester
• dimethyl alpha-aminoethylphosphonate
• DTXSID30505159
• SCHEMBL5974203
• 77526-64-8

• Inchi： 1S/C4H12NO3P/c1-4(5)9(6,7-2)8-3/h4H,5H2,1-3H3
• InChI Key： VVTZGGXICVHSRN-UHFFFAOYSA-N
• SMILES： P(C(C)N)(=O)(OC)OC

Computed Properties

• Exact Mass: 153.05548024Da
• Monoisotopic Mass: 153.05548024Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 61.6Ų